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Compound of Interest

Compound Name: Yttrium-91

CAS No.: 14234-24-3

Cat. No.: B1217341

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay characteristics of

Yttrium-91 (⁹¹Y), with a specific focus on its half-life and beta energy spectrum. The

information presented is intended for use in research, scientific, and drug development

applications where a precise understanding of this radionuclide's properties is essential.

Core Nuclear Properties of Yttrium-91
Yttrium-91 is a synthetic radioisotope of the element yttrium. It is of significant interest in

various research and medical applications due to its beta emission characteristics. Below is a

summary of its fundamental nuclear properties.
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Property Value Reference

Half-life (t½) 58.51 days [1][2][3]

Decay Mode 100% Beta-minus (β⁻) [4][5]

Daughter Isotope Zirconium-91 (⁹¹Zr) [1][4][5]

Maximum Beta Energy

(Eβmax)
1.545 MeV [5]

Mean Beta Energy (Eβavg) 0.60318 MeV [6]

Spin and Parity 1/2- [7]

Beta Energy Spectrum of Yttrium-91
The beta decay of Yttrium-91 results in the emission of an electron (beta particle) and an

electron antineutrino. The energy released in this decay is shared between these two particles,

resulting in a continuous energy spectrum for the emitted beta particles, ranging from zero up

to the maximum energy of 1.545 MeV. The mean energy of the beta particles is 0.60318 MeV.

[6] Tabulated data and graphical representations of the beta spectrum are available from

resources such as ICRP Publication 107.[6]

Decay Scheme
The decay of Yttrium-91 to Zirconium-91 is a direct beta-minus decay. There is also a

metastable state, Yttrium-91m (⁹¹ᵐY), which has a half-life of 49.71 minutes and primarily

decays via isomeric transition to the ground state of Yttrium-91, with a small (1.5%) branch

decaying directly to Zirconium-91 via beta emission.[7][8]
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Decay scheme of Yttrium-91, including its metastable state.

Experimental Protocols
The accurate determination of the half-life and beta energy spectrum of Yttrium-91 requires

precise experimental methodologies. Below are detailed outlines of typical protocols for these

measurements.

Determination of Half-Life
The half-life of a radioisotope is determined by measuring its activity over a period of time and

observing the exponential decay.

Methodology:

Sample Preparation: A sample of Yttrium-91 is prepared in a suitable geometry for the

detector being used. For liquid scintillation counting, the sample is dissolved in a scintillation

cocktail. For gas-flow proportional counting or solid-state detectors, a thin, uniform solid

source is prepared.

Instrumentation: A stable radiation detection system is employed. This could be a liquid

scintillation counter, a gas-flow proportional counter, or a gamma-ray spectrometer if a

suitable gamma-ray-emitting impurity is present and in equilibrium.

Data Acquisition: The activity of the Yttrium-91 sample is measured at regular intervals over

a period that is several times its half-life (e.g., for Y-91 with a 58.51-day half-life,

measurements would be taken over several months). Each measurement should be

corrected for background radiation.

Data Analysis: The natural logarithm of the background-corrected count rate is plotted

against time. According to the radioactive decay law, this plot should yield a straight line. The

slope of this line is the negative of the decay constant (λ). The half-life (t½) is then calculated

using the formula: t½ = ln(2) / λ.

Measurement of the Beta Energy Spectrum
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Beta spectrometry is used to determine the energy distribution of the beta particles emitted

from a radioactive source.

Methodology:

Instrumentation: A beta spectrometer is used. This typically consists of a detector with a

good energy resolution for electrons, such as a silicon detector (e.g., a PIPS detector) or a

magnetic spectrometer.[9] Liquid scintillation counting can also be used to measure the beta

spectrum.

Calibration: The energy response of the spectrometer is calibrated using sources that emit

electrons of known, discrete energies (conversion electrons), such as Cadmium-109 or

Barium-133.[9]

Source Preparation: A very thin, uniform source of Yttrium-91 is prepared to minimize self-

absorption and scattering of the beta particles within the source material.[9]

Data Acquisition: The beta spectrum is acquired by recording the number of counts at each

energy interval. The measurement is performed in a vacuum chamber to eliminate energy

loss in the air.

Data Analysis: The raw spectrum is corrected for various factors, including background

radiation, detector efficiency as a function of energy, and any spectral distortions. The

corrected spectrum represents the true energy distribution of the beta particles.
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Generalized workflow for beta spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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